Cas no 893751-15-0 (5-chloro-2-[(oxolan-2-yl)methoxy]aniline)

• Product Name: 5-chloro-2-[(oxolan-2-yl)methoxy]aniline
• CAS No: 893751-15-0
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 1069309
• PubChem ID: 20109516
• Update Time: 2025-05-20

5-chloro-2-[(oxolan-2-yl)methoxy]aniline Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(tetrahydro-2-furanylmethoxy)aniline
• 5-chloro-2-[(oxolan-2-yl)methoxy]aniline
• AKOS000173070
• NCGC00334685-01
• 5-chloro-2-(oxolan-2-ylmethoxy)aniline
• 893751-15-0
• AB01327427-02
• AKOS022252931
• Z295381942
• EN300-52558
• 5-Chloro-2-((tetrahydrofuran-2-yl)methoxy)aniline
• G20063

• MDL： MFCD07365161
• Inchi： 1S/C11H14ClNO2/c12-8-3-4-11(10(13)6-8)15-7-9-2-1-5-14-9/h3-4,6,9H,1-2,5,7,13H2
• InChI Key： MTGVVZQHFZESMO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N)OCC1CCCO1

Computed Properties

• Exact Mass: 227.0713064g/mol
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44.5Ų

5-chloro-2-[(oxolan-2-yl)methoxy]aniline Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 5-chloro-2-[(oxolan-2-yl)methoxy]aniline

5-Chloro-2-[(Oxolan-2-Yl)Methoxy]Aniline

The compound with CAS No. 893751-15-0, known as 5-chloro-2-[(oxolan-2-yl)methoxy]aniline, is a highly specialized organic compound with significant applications in the field of chemical synthesis and pharmaceutical research. This compound is characterized by its unique structure, which includes a chlorine substituent at the 5-position of the aniline ring and a methoxy group attached to an oxolane (tetrahydrofuran) moiety at the 2-position. The combination of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules.

Recent studies have highlighted the potential of 5-chloro-2-[(oxolan-2-yl)methoxy]aniline as a precursor for the development of novel anti-cancer agents. Researchers have demonstrated that this compound can undergo further transformations to yield derivatives with enhanced cytotoxic activity against various cancer cell lines. For instance, the incorporation of this compound into heterocyclic frameworks has shown promise in inhibiting key enzymes involved in tumor progression.

In addition to its role in drug discovery, 5-chloro-2-[(oxolan-2-yl)methoxy]aniline has also been explored for its potential in materials science. Its ability to form stable covalent bonds with other organic molecules makes it a candidate for the synthesis of advanced polymers and coatings. Recent advancements in click chemistry have enabled more efficient coupling reactions involving this compound, paving the way for its use in high-performance materials.

The synthesis of 5-chloro-2-[(oxolan-2-yl)methoxy]aniline typically involves multi-step processes that require precise control over reaction conditions. A common approach involves the chlorination of an aniline derivative followed by the introduction of the oxolane-containing methoxy group through nucleophilic substitution or coupling reactions. The optimization of these steps has been a focus of recent research, with chemists developing greener and more sustainable methods to produce this compound on an industrial scale.

From a structural perspective, 5-chloro-2-[(oxolan-2-y1)methoxy]aniline exhibits interesting electronic properties due to the electron-withdrawing effects of the chlorine atom and the electron-donating effects of the oxolane ring. These opposing effects create a dynamic interplay that influences the compound's reactivity and stability. Computational studies have provided deeper insights into these properties, enabling researchers to predict how modifications to the molecule might enhance its bioavailability or pharmacokinetic profile.

In terms of applications, 5-chloro-(oxolan-methoxy)aniline has shown particular promise in inflammatory disease treatments. Preclinical studies have demonstrated that derivatives of this compound can inhibit pro-inflammatory cytokines, making them potential candidates for treating conditions such as arthritis and inflammatory bowel disease. The development of these derivatives is currently underway, with researchers focusing on improving their selectivity and reducing potential side effects.

Furthermore, 5-chloro-(oxolan-methoxy)aniline has been utilized in catalytic processes to facilitate complex organic transformations. Its ability to act as both a directing group and a leaving group makes it versatile in asymmetric synthesis. Recent breakthroughs in organocatalysis have leveraged this property to achieve enantioselective syntheses of chiral compounds, which are highly sought after in pharmaceuticals and agrochemicals.

The environmental impact of 5-chloro-(oxolan-methoxy)aniline has also been a topic of interest. Studies have shown that while it is not inherently hazardous under normal handling conditions, proper disposal and waste management practices are essential to minimize its ecological footprint. Researchers are actively exploring ways to improve the sustainability of its production processes, including the use of renewable feedstocks and energy-efficient reaction conditions.

In conclusion, 5-chloro-(oxolan-methoxy)aniline is a versatile and intriguing compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and computational modeling, positions it as a key player in future innovations within chemistry and pharmacology.